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UNBS5162: Solubility & Storage

Managing the compound's stability and solubility is a primary concern. Here are the core chemical properties

and handling guidelines for UNBS5162.

Property Specification

Chemical Name [2-[2-(dimethylamino)ethyl]-1,3-dioxobenzo[de]isoquinolin-5-yl]urea [1]

CAS Number 956590-23-1 [1]

Molecular Formula C₁₇H₁₈N₄O₃ [1]

Molecular Weight 326.35 g/mol [1]

Appearance Powder [1]

Recommended Solvent DMSO [1]

Solubility in DMSO 21.5 mg/mL (65.88 mM); may require ultrasonic treatment and warming [1]

Stock Solution & Storage Protocol:
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Preparation: To create a 10 mM stock solution, dissolve 3.26 mg of UNBS5162 in 1 mL of DMSO.

Use gentle warming and brief sonication in an ultrasonic bath to ensure complete dissolution [1].
Aliquoting: Divide the stock solution into small, single-use aliquots to avoid repeated freeze-thaw

cycles [1].
Storage: Store the aliquots in sealed vials at -20°C or below, preferably in a desiccated environment

to protect from moisture [1].
Stability: Stock solutions can typically be stored under these conditions for several months. However,

for best results, prepare and use fresh solutions on the same day. If you must prepare in advance,
ensure a tight seal and storage at -20°C [1].

Thawing: Before use, allow the frozen vial to stand at room temperature for at least one hour to
prevent condensation and ensure the solution is ready for experimental use [1].

Experimental Protocols & Data

Here are detailed methodologies for key experiments, including quantitative data on the anti-proliferative

effects of UNBS5162.

Anti-proliferative Activity (MTT Assay)

The following protocol is adapted from research on human melanoma (M14) and other cancer cell lines [2].

Workflow:
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MTT Assay Workflow for Cell Viability
(Width: 760px)

Seed M14 cells in
96-well plate (1,000 cells/well)

Treat with UNBS5162
(e.g., 10 µM) or DMSO control

Incubate for 24-72 hours
in 5% CO₂ at 37°C

Add CCK-8 reagent
Incubate 1.5 hours at 37°C

Measure Optical Density (OD)
at specified wavelength

Click to download full resolution via product page

Key Findings:

Measurement Result

Mean IC₅₀ (9 cancer cell lines) 17.9 µM [1]

IC₅₀ Range 4.7 - 46.5 µM (varies by cell line) [1]

Proliferation Inhibition Marked, time-dependent inhibition in M14 human melanoma cells [2]

Cell Migration & Invasion (Transwell Assay)
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This assay tests the ability of cells to migrate through a porous membrane, indicating metastatic potential [2].

Workflow:

Transwell Assay Workflow for Cell Migration
(Width: 760px)

Seed UNBS5162-treated
M14 cells in upper chamber

Add chemoattractant
(e.g., serum) to lower chamber

Incubate to allow migration
through membrane pores

Remove non-migrated cells
from upper chamber surface

Fix and stain migrated cells
on lower membrane surface

Image and count cells
using microscopy
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Key Finding: Microscopy analysis revealed that the invasive and migratory abilities of M14 cells were

markedly suppressed after UNBS5162 treatment [2].

Apoptosis Analysis via Western Blot
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This protocol details how to investigate the mechanism of action by analyzing protein expression [2].

Workflow:

Western Blotting Workflow for Protein Analysis
(Width: 760px)

Extract total protein from
UNBS5162-treated M14 cells

Separate proteins by
SDS-PAGE (8-15% gel)

Transfer proteins to
PVDF membrane

Block membrane with 5% BSA
for 1 hour at room temperature

Incubate with primary antibodies
overnight at 4°C

Incubate with HRP-conjugated
secondary antibody for 1 hour

Visualize bands using
ECL detection system
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Primary Antibodies Used (from the M14 cell study [2]):

Pro-apoptotic: Bax, active Caspase-3
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Anti-apoptotic: Bcl-2

PI3K/Akt Pathway: Akt, p-Akt, mTOR, p-mTOR, p70S6K
Loading Control: GAPDH

Key Findings:

Apoptosis Induction: UNBS5162 treatment increased expression of pro-apoptotic proteins (Bax,
active Caspase-3) and decreased the anti-apoptotic protein Bcl-2 [2].

Pathway Inhibition: Altered expression of key proteins in the PI3K/Akt/mTOR signaling pathway,
suggesting this as a primary mechanism of action [2].

Frequently Asked Questions

Q1: Why is managing solubility so critical for UNBS3157/UNBS5162? The biological activity is

dependent on the compound being in solution. UNBS3157 hydrolyzes to UNBS5162 in aqueous

environments like physiological saline, so proper dissolution in DMSO first ensures a consistent and active

compound for your experiments [2] [1].

Q2: What is the most common mistake when handling stock solutions? A major mistake is repeated

freeze-thaw cycles of the stock solution, which can degrade the compound and lead to inconsistent

experimental results. Always aliquot your stock solution upon arrival [1].

Q3: My cell viability results are inconsistent. What should I check?

Cell Line Validation: Ensure your cell line is correctly identified and free of mycoplasma
contamination.

Compound Handling: Verify that the stock solution was prepared correctly, has not been thawed
multiple times, and was diluted appropriately into the cell culture medium without precipitating.

Assay Controls: Confirm that all assay controls (e.g., DMSO vehicle, positive inhibition controls) are
behaving as expected.

Q4: How does UNBS5162 actually work to kill cancer cells? Research indicates it induces apoptosis

(programmed cell death) by inhibiting the PI3K/Akt/mTOR signaling pathway, a crucial survival

mechanism for many cancer cells. This is evidenced by downregulation of p-Akt and p-mTOR, and a shift in

the balance of Bcl-2 family proteins towards cell death [2].
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Key Signaling Pathway Diagram

The diagram below summarizes the hypothesized mechanism of action of UNBS5162 in melanoma cells,

based on the protein expression changes observed [2].

UNBS5162 Mechanism via PI3K/Akt Pathway
(Width: 760px)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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